Cas no 64267-26-1 (3-(benzenesulfonyl)-7-methoxy-2H-chromen-2-one)

• Product Name: 3-(benzenesulfonyl)-7-methoxy-2H-chromen-2-one
• CAS No: 64267-26-1
• MF: C₁₆H₁₂O₅S
• MW: 316.328483581543
• CID: 1675629
• PubChem ID: 2134711
• Update Time: 2025-08-05

3-(benzenesulfonyl)-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-methoxy-3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-7-methoxy-2H-chromen-2-one
• 64267-26-1
• HMS1430K07
• MLS000871778
• HMS2764C22
• AKOS004916652
• CCG-29670
• SR-01000131287-1
• SCHEMBL6836562
• 7-methoxy-3-(phenylsulfonyl)-2H-chromen-2-one
• SMR000309497
• F1601-0343
• IFLab1_006473
• SR-01000131287
• 3-(benzenesulfonyl)-7-methoxychromen-2-one
• CHEMBL1610101

• Inchi： 1S/C16H12O5S/c1-20-12-8-7-11-9-15(16(17)21-14(11)10-12)22(18,19)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： BBWRKQBHONFQPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=O)OC2C=C(C=CC=2C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 316.04056
• Monoisotopic Mass: 316.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives